Alisol A 24-acetate

• CAS No.: 18674-16-3
• Product Name: Alisol A 24-acetate
• Molecular Formula: C32H52O6
• Molecular Weight: 532.75
• IUPAC Name: [(3R,4S,6R)-2,4-dihydroxy-6-[(5R,8S,9S,10S,11S,14R)-11-hydroxy-4,4,8,10,14-pentamethyl-3-oxo-1,2,5,6,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-methylheptan-3-yl] acetate
• Standard InChI: InChI=1S/C32H52O6/c1-18(16-23(35)27(29(5,6)37)38-19(2)33)20-10-14-31(8)21(20)17-22(34)26-30(7)13-12-25(36)28(3,4)24(30)11-15-32(26,31)9/h18,22-24,26-27,34-35,37H,10-17H2,1-9H3/t18-,22+,23+,24+,26+,27-,30+,31+,32+/m1/s1
• SMILES: CC(CC(C(C(C)(C)O)OC(=O)C)O)C1=C2CC(C3C4(CCC(=O)C(C4CCC3(C2(CC1)C)C)(C)C)C)O
• Description: Alisol A 24-acetate is a natural product.
• Reference: [1]. Yu Y, et al. A sensitive liquid chromatography-mass spectrometry method for simultaneous determination of alisol A and alisol A 24-acetate from Alisma orientale (Sam.) Juz. in rat plasma. Anal Bioanal Chem. 2011 Jan;399(3):1363-9.; ; [2]. Makabel B, et al. Stability and structure studies on alisol a 24-acetate. Chem Pharm Bull (Tokyo). 2008 Jan;56(1):41-5.
• PubChem Compound: 76336194
• Last Modified: Nov 17 2021